2,5-Difluoro-4-nitrobenzenecarbaldehyde

• IUPAC Name: 2,5-difluoro-4-nitrobenzaldehyde
• InChI: InChI=1S/C7H3F2NO3/c8-5-2-7(10(12)13)6(9)1-4(5)3-11/h1-3H
• InChI Key: QMQRAEOCSNLDEY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])F)C=O
• Molecular Formula: C7H3F2NO3
• DSSTOX Substance ID: DTXSID701302820
• Molecular Weight: 187.10 g/mol
• CAS RN: 1160474-72-5

Description

2,5-Difluoro-4-nitrobenzenecarbaldehyde is a biochemical used for proteomics research. It has a molecular weight of 187.1 and a molecular formula of C7H3F2NO3.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: C1=C(C(=CC(=C1F)N+[O-])F)C=O.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 187.1. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Thermochemical Studies

A comprehensive study on difluoronitrobenzene isomers, including 2,5-difluoro-4-nitrobenzenecarbaldehyde, detailed experimental and computational thermodynamic analyses. The standard molar enthalpies of formation in the liquid phase and the gas phase for these compounds were determined through combustion calorimetry and vapor pressure studies. This research contributes significantly to understanding the thermodynamic behavior of difluoronitrobenzene isomers, including their enthalpies of vaporization, sublimation, and fusion. The thermodynamic parameters derived from these studies are crucial for the development of various chemical processes and materials (Ribeiro da Silva et al., 2010).

Synthesis of Protein Cross-linking Reagents

Another application area is the synthesis of water-soluble protein cross-linking reagents. Through the sulfonation of difluoronitrobenzene, researchers have developed a novel cross-linking agent, demonstrating its effectiveness by cross-linking lysozyme. This advancement has potential implications for biochemical research and biotechnological applications, where precise protein modifications are required (Kremer, 1990).

Structural and Conformational Analysis

The internal rotation potential and structural analysis of difluoronitrobenzene derivatives, including this compound, have been investigated through microwave spectroscopy and quantum chemical calculations. These studies provide detailed insights into the conformational behavior and electronic structure of these molecules, essential for designing materials with specific electronic or optical properties (Larsen & Nielsen, 2014).

Development of Fluorinated Aromatic Compounds

Research into the synthesis of fluorinated aromatic compounds from trichlorobenzene precursors has led to the efficient production of difluoroaniline and difluorobenzene derivatives. These methods highlight the versatility of this compound in synthesizing fluorinated intermediates for various industrial and pharmaceutical applications (Mason & Milner, 1994).

Metabolic Pathway Analysis

A study examining the metabolic pathways of 2,5-difluoronitrobenzene revealed distinct biotransformation patterns compared to its aminobenzene analogue. This research provides valuable insights into the enzymatic reactions involving fluorinated compounds, which are crucial for understanding their environmental fate and potential bioaccumulation risks (Rietjens et al., 1995).

Safety and Hazards

While specific safety and hazard information for 2,5-Difluoro-4-nitrobenzenecarbaldehyde was not found, similar compounds are considered hazardous. They may cause skin irritation, serious eye irritation, and respiratory irritation. They are also toxic if swallowed, in contact with skin, or if inhaled.